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Compound of Interest

Compound Name: CatD-IN-1

Cat. No.: B15575253 Get Quote

Introduction

CatD-IN-1 is a potent and specific inhibitor of Cathepsin D, a lysosomal aspartic protease.[1][2]

With an IC50 of 0.44 μM, this compound is a valuable tool for researchers investigating the role

of Cathepsin D in various physiological and pathological processes, including osteoarthritis.[1]

[2] This guide provides an in-depth overview of the safety and handling guidelines for CatD-IN-
1, tailored for researchers, scientists, and drug development professionals. It is important to

note that the chemical, physical, and toxicological properties of CatD-IN-1 have not been fully

investigated, and therefore, it should be handled with care, assuming it is a potentially

hazardous substance.[3]

Chemical and Physical Properties
The following table summarizes the known chemical and physical properties of CatD-IN-1.

Much of this data is not yet available, underscoring the need for careful handling.
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Property Value Reference

CAS Number 1628521-28-7 [3]

Molecular Formula C18H18Cl2N4O5 [3]

Appearance Solid [3]

Odor No data available [3]

Melting/Freezing Point No data available [3]

Boiling Point/Range No data available [3]

Flash Point No data available [3]

Solubility Soluble in DMSO [2]

Water Solubility No data available [3]

Hazard Identification and Safety Precautions
According to the available Safety Data Sheet (SDS), CatD-IN-1 is not classified as a hazardous

substance or mixture.[3] However, due to the limited toxicological data, it is prudent to handle it

as a potentially hazardous chemical.

General Handling Precautions:

Avoid inhalation of dust or aerosols.[3]

Prevent contact with skin and eyes.[3]

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Use appropriate personal protective equipment (PPE), including a lab coat, safety glasses

with side shields, and chemical-resistant gloves.

Storage:

Stock Solutions: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[2] Avoid

repeated freeze-thaw cycles.[2]
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Solid Form: Store at -20°C for up to 1 month.[3]

Experimental Protocols
While specific experimental protocols for the safety assessment of CatD-IN-1 are not available,

the following are general methodologies for handling and preparing solutions of this compound

in a research setting.

Protocol 1: Preparation of a Stock Solution

Objective: To prepare a stock solution of CatD-IN-1 in a suitable solvent.

Materials:

CatD-IN-1 solid

Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Vortex mixer

Sterile microcentrifuge tubes

Procedure:

1. Equilibrate the vial of solid CatD-IN-1 to room temperature before opening.

2. Weigh the desired amount of CatD-IN-1 using a calibrated analytical balance in a chemical

fume hood.

3. Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10

mM stock solution).

4. Vortex the solution until the solid is completely dissolved.

5. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.[2]
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6. Store the aliquots at -20°C or -80°C as recommended.[2]

First Aid Measures
In the event of exposure to CatD-IN-1, follow these first aid procedures:[3]

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

In case of contact, immediately wash skin with

soap and plenty of water. Remove contaminated

clothing and shoes. Seek medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Hazardous Combustion Products: May emit toxic fumes under fire conditions.[3]

Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Toxicological and Ecological Information
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There is currently no available data on the toxicological or ecological effects of CatD-IN-1.[3][4]

It has not been evaluated for carcinogenicity, mutagenicity, or reproductive toxicity by

organizations such as IARC, ACGIH, NTP, or OSHA.[3] Therefore, it should be handled with

the assumption that it is potentially toxic and harmful to the environment.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the general biological context of CatD-IN-1's action and a

typical experimental workflow for its use.
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Caption: Cathepsin D activation and inhibition by CatD-IN-1.
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Caption: General experimental workflow using CatD-IN-1.

Disposal Considerations
Dispose of CatD-IN-1 and its contaminated packaging in accordance with local, state, and

federal regulations.[3] Do not allow the material to enter drains or waterways.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

risk assessment. All personnel handling CatD-IN-1 should be adequately trained and familiar
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with the potential hazards. Always refer to the most current Safety Data Sheet (SDS) provided

by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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